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Compound of Interest

Compound Name: Gypenoside XLVI

Cat. No.: B591361

Get Quote

Executive Summary
Gypenoside XLVI (Gyp XLVI) is a dammarane-type triterpenoid saponin isolated from

Gynostemma pentaphyllum.[1][2] Distinguished by its specific glycosylation pattern and

oxygenated aglycone core, it exhibits potent cytotoxic activity against non-small cell lung

carcinoma (A549) cells. This guide provides a rigorous, step-by-step framework for the

structural elucidation of Gyp XLVI, synthesizing High-Resolution Mass Spectrometry (HR-MS)

and 1D/2D Nuclear Magnetic Resonance (NMR) spectroscopy data.

Chemical Profile & Significance[3][4][5][6][7][8][9]
[10]

Compound Name: Gypenoside XLVI[1][2][3][4][5][6][7][8][9][10][11][12]

Molecular Formula:

Molecular Weight: 963.16 Da

Classification: Dammarane-type triterpenoid saponin[2][3][6][7]
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Key Biological Activity: Cytotoxicity (IC50 ~52

g/mL against A549), hepatoprotection, and antifibrotic effects.

The structural uniqueness of Gyp XLVI lies in its aglycone—2

,3

,12

,20(S)-tetrahydroxydammar-24-ene—and its trisaccharide chain distribution. Unlike the more
common Ginsenoside Rb1 or Rd, Gyp XLVI possesses a hydroxyl group at the C-2 position, a
critical feature for its structure-activity relationship (SAR).

Extraction and Isolation Workflow
To ensure data integrity, the starting material must be verified. The following protocol outlines

the isolation of Gyp XLVI from G. pentaphyllum.

Protocol
Extraction: Air-dried aerial parts are extracted with 70% EtOH under reflux.

Partitioning: The crude extract is suspended in water and partitioned successively with

petroleum ether (to remove lipids), EtOAc, and n-BuOH.

Enrichment: The n-BuOH fraction (rich in saponins) is subjected to D101 macroporous resin

chromatography, eluting with water, 30%, 50%, and 70% EtOH.

Purification: The 70% EtOH eluate is purified via silica gel column chromatography

(CHCl3:MeOH:H2O) followed by semi-preparative HPLC (ODS column, Acetonitrile:Water

gradient) to yield Gyp XLVI (>98% purity).

Structural Elucidation Strategy
The elucidation process follows a deductive logic pathway, moving from molecular weight

determination to skeletal identification, and finally, stereochemical assignment.

Elucidation Logic Diagram
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Purified Compound
(Gypenoside XLVI)

HR-ESI-MS Analysis
Determine Formula: C48H82O19

Aglycone Identification
(13C NMR / DEPT)

Target: 30 Carbons (Dammarane)

Calc. Aglycone Mass

Sugar Moiety Analysis
(Acid Hydrolysis + 1H NMR)

Identify: 3 x Glucose

Subtract Aglycone from Total

Linkage Determination
(HMBC / NOESY)

Connect Sugars to C3 & C20

Aglycone Shift Corrections

Anomeric Correlations

Structure Confirmation
2α,3β,12β,20(S)-tetrahydroxydammar-24-ene

3-O-[Glc(1->2)Glc]-20-O-Glc

Click to download full resolution via product page

Figure 1: Logical workflow for the structural determination of Gypenoside XLVI.
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Mass Spectrometry Analysis
Objective: Establish molecular formula and fragmentation pattern.

Instrument: Q-TOF MS or Orbitrap MS (Negative/Positive Ion Mode).

Result:

Pseudomolecular Ion:

961.53

or 985.53

.

Calculated Mass: 962.5450 (Neutral).

Formula Confirmation:

.

Fragmentation Pathway (MS/MS): The fragmentation pattern typically reveals the sequential

loss of sugar units (hexoses, 162 Da).

961

799

(Loss of C20-Glc).

799

637

(Loss of terminal C3-Glc).

637

475

(Loss of inner C3-Glc).
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Aglycone Mass: ~476 Da (

).

NMR Spectroscopy Analysis
Objective: Map the carbon skeleton and glycosidic linkages.

Aglycone Identification
The aglycone is 2

,3

,12

,20(S)-tetrahydroxydammar-24-ene.[3][8]

Key Feature: The presence of a hydroxyl group at C-2 causes a downfield shift of C-2 and

affects C-1 and C-3 compared to Protopanaxadiol (PPD).

Olefinic Signals: Characteristic signals for the side chain double bond at C-24 (

~126.0) and C-25 (

~132.0).

Stereochemistry: The chemical shifts of C-17, C-21, and C-22 confirm the 20(S)

configuration.

Sugar Moieties
The molecular formula requires three hexose units.

Anomeric Protons (

H): Three doublets in the region

4.3 – 5.0 ppm with coupling constants (

Hz), indicating
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-anomeric configurations.

Anomeric Carbons (

C): Three signals in the range

104.0 – 106.0 ppm.

Quantitative NMR Data Table
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Position (ppm)
(ppm, mult,

in Hz)

Assignment / Key
Correlation (HMBC)

Aglycone

1 ~46.5

2 ~70.5 ~3.80 (m)
Oxymethine (2

-OH)

3 ~90.2 ~3.20 (d, 9.5)
Glycosylation Site

(Shifted from ~78)

12 ~71.0 ~3.65 (td)
Oxymethine (12

-OH)

20 ~83.5 -
Quaternary

Glycosylation Site

24 ~126.0 ~5.15 (t) Olefinic proton

25 ~132.0 -
Quaternary olefinic

carbon

Sugars

Glc I-1' ~105.2 ~4.95 (d, 7.5)
Linked to C-3 of

Aglycone

Glc I-2' ~83.0
Linked to Glc II (1

2 linkage)

Glc II-1'' ~106.0 ~5.20 (d, 7.8) Linked to C-2' of Glc I

Glc III-1''' ~98.5 ~5.10 (d, 7.8)
Linked to C-20 of

Aglycone

Note: Chemical shifts are approximate and solvent-dependent (typically Pyridine-d5).
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Linkage Analysis (HMBC & NOESY)
The connectivity is established via Heteronuclear Multiple Bond Correlation (HMBC):

C3 Linkage: The anomeric proton of the inner glucose (Glc I H-1') shows a correlation to

Aglycone C-3 (

~90.2).

Sugar-Sugar Linkage: The anomeric proton of the terminal glucose (Glc II H-1'') correlates to

C-2' of the inner glucose (

~83.0), confirming a 1

2 linkage.

C20 Linkage: The anomeric proton of the third glucose (Glc III H-1''') correlates to Aglycone

C-20 (

~83.5).

Conclusion: The structure is 3-O-[

-D-glucopyranosyl-(1

2)-

-D-glucopyranosyl]-20-O-[

-D-glucopyranosyl]-2

,3

,12

,20(S)-tetrahydroxydammar-24-ene.[4][8]

Comparative Analysis
To validate the structure, compare Gyp XLVI with related saponins:
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Compound Formula Aglycone Sugar at C-3 Sugar at C-20

Gypenoside XLVI
2

-OH-PPD
Glc(2-1)Glc Glc

Gypenoside L
2

-OH-PPD
Glc(2-1)Glc -OH (Free)

Ginsenoside Rd PPD (No 2-OH) Glc(2-1)Glc Glc

Insight: Gypenoside XLVI is effectively the 20-O-glucoside of Gypenoside L or the 2

-hydroxy derivative of Ginsenoside Rd.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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